Cas no 1566413-46-4 (1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol)

1-(2-Amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol is a specialized organic compound featuring a thiazole ring linked to a dimethyl-substituted cyclohexanol moiety. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexane backbone contributes to structural stability, while the thiazole ring offers potential for heterocyclic derivatization. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Careful handling is advised due to the presence of reactive functional groups. Storage under inert conditions is recommended to maintain stability.
1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol structure
1566413-46-4 structure
Product Name:1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol
CAS No:1566413-46-4
MF:C11H18N2OS
MW:226.338421344757
CID:6576796
PubChem ID:104053710
Update Time:2025-06-14

1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol
    • 1566413-46-4
    • EN300-1083298
    • Inchi: 1S/C11H18N2OS/c1-10(2)3-5-11(14,6-4-10)8-7-13-9(12)15-8/h7,14H,3-6H2,1-2H3,(H2,12,13)
    • InChI Key: ZVMMJHKODBPWAR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1C1(CCC(C)(C)CC1)O

Computed Properties

  • Exact Mass: 226.11398438g/mol
  • Monoisotopic Mass: 226.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.4Ų

1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol Pricemore >>

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Additional information on 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol

Recent Advances in the Study of 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol (CAS: 1566413-46-4)

The compound 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol (CAS: 1566413-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclohexanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol exhibits selective binding affinity towards certain enzyme targets, particularly those involved in inflammatory and neurodegenerative processes. This has spurred interest in its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation.

In terms of synthetic chemistry, recent advancements have optimized the production of 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol, improving both yield and purity. Researchers have developed more efficient catalytic systems and greener synthetic routes, reducing the environmental impact of its production. These improvements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Early-stage in vivo experiments suggest that 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol has favorable absorption and distribution profiles, with minimal off-target effects. These findings are encouraging for its further development as a drug candidate, though additional studies are needed to fully understand its long-term safety and efficacy.

Looking ahead, the research community is poised to explore the broader applications of 1-(2-amino-1,3-thiazol-5-yl)-4,4-dimethylcyclohexan-1-ol. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. With its versatile chemical structure and promising biological activity, this compound represents a valuable addition to the toolkit of modern drug discovery.

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